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Compound of Interest

Compound Name:
Ammonium niobate(V) oxalate

hydrate

Cat. No.: B8235707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium
niobate(V) oxalate hydrate in various solvents. This information is critical for researchers and

professionals working with this compound in fields such as materials science, catalysis, and

drug development, where it serves as a key precursor for niobium-based materials.[1]

Core Technical Data
Ammonium niobate(V) oxalate hydrate is a white crystalline powder.[1] Its stability and

solubility are considered advantageous for its applications.[1]

Chemical Identity:

Molecular Formula: C₄H₄NNbO₉ · xH₂O[1]

Molecular Weight: 302.98 g/mol (anhydrous basis)[2]

CAS Number: 168547-43-1[1]

Quantitative Solubility Data
The solubility of ammonium niobate(V) oxalate hydrate has been primarily characterized in

aqueous solutions. A key patent provides quantitative data on its solubility in water at various
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temperatures. This data, originally presented in grams of niobium per liter of water, has been

converted to grams of ammonium niobate(V) oxalate hydrate per 100 mL of water for easier

practical use in a laboratory setting.

Note on Calculation: The following data was calculated based on the molecular weight of the

anhydrous form of ammonium niobate(V) oxalate hydrate (302.98 g/mol ) and the atomic

weight of niobium (92.906 g/mol ). The exact degree of hydration of the solid material can

influence the actual solubility.

Table 1: Solubility of Ammonium Niobate(V) Oxalate Hydrate in Water

Temperature (°C) Solubility (g Nb / L H₂O)
Calculated Solubility (
g/100 mL H₂O)

20 60 19.56

80 160 52.16

Data sourced from patent WO2006029493A1.[3] The patent states that the solubility can vary

from 60 to 160 grams of niobium per liter of water at temperatures ranging from 20 to 80 °C.[3]

Qualitative Solubility in Organic Solvents
While precise quantitative data for the solubility of ammonium niobate(V) oxalate hydrate in

organic solvents is not widely available in the reviewed literature, some qualitative observations

have been noted. The compound exhibits low solubility in several polar aprotic solvents.

Table 2: Qualitative Solubility in Selected Organic Solvents

Solvent Solvent Type Solubility

Acetonitrile (MeCN) Polar Aprotic Low

Ethyl Acetate (EtOAc) Polar Aprotic Low

Acetone Polar Aprotic Low

1,2-Dichloroethane (DCE) Polar Aprotic Low
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Experimental Protocols
While a specific, standardized protocol for determining the solubility of ammonium niobate(V)
oxalate hydrate was not found in the literature, a general methodology can be derived from

standard practices for solubility determination of inorganic compounds.

Generalized Protocol for Solubility Determination:

Materials and Equipment:

Ammonium niobate(V) oxalate hydrate

Solvent of interest

Analytical balance

Temperature-controlled shaker or water bath

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or other suitable

analytical instrumentation for niobium quantification.

Procedure (Isothermal Method): a. Prepare a series of vials with a known volume of the

chosen solvent. b. Add an excess amount of ammonium niobate(V) oxalate hydrate to

each vial to create a saturated solution. c. Place the vials in a temperature-controlled shaker

or water bath set to the desired temperature. d. Agitate the samples for a predetermined

period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. It is advisable to perform

preliminary experiments to determine the time required to reach equilibrium. e. After the

equilibration period, allow the samples to settle. f. Carefully withdraw a known volume of the

supernatant using a pipette, ensuring no solid particles are disturbed. g. Filter the withdrawn

aliquot through a syringe filter to remove any remaining solid particles. h. Dilute the filtered

solution to a known volume with an appropriate solvent. i. Analyze the concentration of

niobium in the diluted solution using a calibrated ICP-OES instrument. j. Calculate the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8235707?utm_src=pdf-body
https://www.benchchem.com/product/b8235707?utm_src=pdf-body
https://www.benchchem.com/product/b8235707?utm_src=pdf-body
https://www.benchchem.com/product/b8235707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solubility of ammonium niobate(V) oxalate hydrate in the solvent at the specified

temperature based on the niobium concentration.

Visualizations
Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of a chemical

compound such as ammonium niobate(V) oxalate hydrate.
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A logical workflow for determining the solubility of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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